Cas no 1706270-42-9 (1-benzhydryl-3-[1-(oxan-4-ylmethyl)pyrazol-4-yl]urea)

• Product Name: 1-benzhydryl-3-[1-(oxan-4-ylmethyl)pyrazol-4-yl]urea
• CAS No: 1706270-42-9
• MF: C₂₃H₂₆N₄O₂
• MW: 390.478145122528
• CID: 5843460
• PubChem ID: 90622370
• Update Time: 2025-06-14

1-benzhydryl-3-[1-(oxan-4-ylmethyl)pyrazol-4-yl]urea Chemical and Physical Properties

Names and Identifiers

• 1-benzhydryl-3-[1-(oxan-4-ylmethyl)pyrazol-4-yl]urea
• F6448-1415
• 1-benzhydryl-3-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)urea
• 1-(diphenylmethyl)-3-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}urea
• 1706270-42-9
• AKOS025095817

• Inchi： 1S/C23H26N4O2/c28-23(25-21-15-24-27(17-21)16-18-11-13-29-14-12-18)26-22(19-7-3-1-4-8-19)20-9-5-2-6-10-20/h1-10,15,17-18,22H,11-14,16H2,(H2,25,26,28)
• InChI Key： CBYRJELCZWPLAI-UHFFFAOYSA-N
• SMILES： N(C(C1=CC=CC=C1)C1=CC=CC=C1)C(NC1=CN(CC2CCOCC2)N=C1)=O

Computed Properties

• Exact Mass: 390.20557608g/mol
• Monoisotopic Mass: 390.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 68.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 1-benzhydryl-3-[1-(oxan-4-ylmethyl)pyrazol-4-yl]urea

Comprehensive Overview of 1-benzhydryl-3-[1-(oxan-4-ylmethyl)pyrazol-4-yl]urea (CAS No. 1706270-42-9): Structure, Applications, and Research Insights

The compound 1-benzhydryl-3-[1-(oxan-4-ylmethyl)pyrazol-4-yl]urea (CAS No. 1706270-42-9) is a synthetically derived urea derivative that has garnered significant attention in pharmaceutical and chemical research. Its unique molecular architecture, featuring a benzhydryl group and a pyrazole core linked via a urea bridge, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its structural similarity to known bioactive molecules.

In recent years, the demand for urea-based compounds has surged due to their versatility in drug discovery. The pyrazole moiety in 1-benzhydryl-3-[1-(oxan-4-ylmethyl)pyrazol-4-yl]urea is a critical pharmacophore, often associated with anti-inflammatory and anticancer properties. This aligns with current trends in precision medicine, where targeted therapies are prioritized. The inclusion of the oxan-4-ylmethyl group further enhances its solubility and bioavailability, addressing common challenges in drug formulation.

From a synthetic chemistry perspective, the preparation of CAS No. 1706270-42-9 involves multi-step organic reactions, including condensation and cyclization. Its purity and stability are rigorously tested using advanced analytical techniques such as HPLC and NMR spectroscopy. These quality control measures ensure its suitability for high-throughput screening and preclinical studies, which are essential for identifying novel therapeutic agents.

The compound’s potential extends beyond pharmaceuticals. In material science, urea derivatives like 1-benzhydryl-3-[1-(oxan-4-ylmethyl)pyrazol-4-yl]urea are explored for their ability to form hydrogen-bonded networks, which could lead to innovative polymers or coatings. This interdisciplinary appeal makes it a subject of interest in both academic and industrial settings.

Environmental and safety profiles of CAS No. 1706270-42-9 are also under scrutiny, as sustainable chemistry practices gain traction. Researchers are investigating greener synthesis routes and biodegradability to align with global regulatory standards. This focus on eco-friendly methodologies resonates with the growing emphasis on green chemistry and reduced environmental impact.

In summary, 1-benzhydryl-3-[1-(oxan-4-ylmethyl)pyrazol-4-yl]urea represents a compelling case study in modern chemical innovation. Its multifaceted applications, coupled with ongoing research into its mechanistic actions, position it as a valuable entity in the realms of drug development and material science. As investigations progress, this compound may unlock new possibilities for addressing unmet medical and technological needs.